3-Bromo-2,5,6-trifluorobenzyl bromide
Overview
Description
3-Bromo-2,5,6-trifluorobenzyl bromide is a chemical compound with the molecular formula C7H3Br2F3 . It has a molecular weight of 303.9 . The IUPAC name for this compound is 1-bromo-3-(bromomethyl)-2,4,5-trifluorobenzene . It is typically stored at ambient temperature and is in liquid form .
Molecular Structure Analysis
The InChI code for this compound is 1S/C7H3Br2F3/c8-2-3-6(11)4(9)1-5(10)7(3)12/h1H,2H2 . This indicates the connectivity and hydrogen count of the molecule but does not provide information about its three-dimensional structure.Physical And Chemical Properties Analysis
This compound is a liquid at room temperature . More specific physical and chemical properties such as boiling point, melting point, and solubility were not found in the search results.Scientific Research Applications
Synthesis and Characterization :
- The study by Szumigala et al. (2004) details a scalable synthesis method for similar compounds, emphasizing the importance of these chemicals in organic synthesis.
- Acharige et al. (2023) report on the crystal structure of a salt synthesized using a similar compound, highlighting its significance in structural chemistry.
Analytical Chemistry and Derivatization :
- Tsikas (2017) explores the use of a related compound, Pentafluorobenzyl bromide, in chromatography and mass spectrometry, underlining its role as a derivatization agent for sensitive analysis of various substances.
Organic Chemistry and Compound Formation :
- Moriyama et al. (2014) discuss the use of bromide compounds in the oxidative debenzylation of amides and ethers, demonstrating the versatility of such compounds in organic reactions.
Electrochemistry and Reaction Studies :
- Allen et al. (2005) investigate the oxidation of bromide in various solvents, providing insight into the electrochemical behavior of bromide compounds.
Mechanism of Action
Target of Action
Similar compounds, such as 2,4,5-trifluorobenzyl bromide, have been used as intermediates in the synthesis of drugs like ensitrelvir , which targets the SARS-CoV-2 3CL protease .
Biochemical Pathways
Based on its structural similarity to other benzyl bromides, it may be involved in pathways related to the synthesis of pharmaceutical compounds .
Action Environment
The action, efficacy, and stability of 3-Bromo-2,5,6-trifluorobenzyl bromide can be influenced by various environmental factors. For instance, its reactivity may be affected by the pH, temperature, and presence of other reactive species in the environment .
properties
IUPAC Name |
1-bromo-3-(bromomethyl)-2,4,5-trifluorobenzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H3Br2F3/c8-2-3-6(11)4(9)1-5(10)7(3)12/h1H,2H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HHEYZYOVPTXRSB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=C(C(=C1Br)F)CBr)F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H3Br2F3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
303.90 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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